![molecular formula C10H11Cl2NS B143387 1-(3-Chlorobenzo[b]thiophen-2-yl)-N-methylmethanamine hydrochloride CAS No. 132740-14-8](/img/structure/B143387.png)
1-(3-Chlorobenzo[b]thiophen-2-yl)-N-methylmethanamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-Chlorobenzo[b]thiophen-2-yl)-N-methylmethanamine hydrochloride is an organic compound that belongs to the class of heterocyclic aromatic compounds. It is a colorless solid with a molecular weight of 294.9 g/mol and a melting point of 146-148°C. It is generally used in laboratory experiments as a reagent or as a catalyst. It has a wide range of applications in scientific research and is used in the synthesis of various compounds.
Scientific Research Applications
Synthesis and Characterization
A study by Sedlák et al. (2008) describes the synthesis and characterization of carboxamides and their derivatives through reactions involving 3-chlorobenzo[b]thiophene-2-carbonyl chloride, leading to the preparation of alkyl derivatives and exploring the potential for substituent replacement via the Buchwald-Hartwig reaction. This work contributes to the field by detailing synthetic routes and characterizations of thiophene derivatives, potentially applicable to a wide range of chemical and pharmaceutical research areas (Sedlák et al., 2008).
Silva et al. (2014) report on the preparation, analytical characterization, and crystal structures of N,N′-bis(thiophen-2-ylmethyl)ethane-1,2-diaminium hydrochloride and its gold derivative. This study provides insights into the structural aspects of thiophene derivatives, which could be crucial for the development of new materials or pharmaceuticals (Silva et al., 2014).
Pharmacological Evaluation
Research on thiophene derivatives, such as those involving the structural framework related to "1-(3-Chlorobenzo[b]thiophen-2-yl)-N-methylmethanamine hydrochloride," has shown potential in pharmacological applications. For example, compounds synthesized from 3-chlorobenzo[b]thiophene-2-carbonyl chloride have been evaluated for their antimicrobial activities, offering insights into the design of new therapeutic agents (Bhatt et al., 2015).
A notable study by Wunnava et al. (2023) on the design, synthesis, and evaluation of certain derivatives as serotonin reuptake transporter (SERT) inhibitors showcases the therapeutic potential of thiophene-based compounds in addressing depression, highlighting the relevance of structural modifications to enhance pharmacological properties (Wunnava et al., 2023).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-(3-chloro-1-benzothiophen-2-yl)-N-methylmethanamine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClNS.ClH/c1-12-6-9-10(11)7-4-2-3-5-8(7)13-9;/h2-5,12H,6H2,1H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMEJFFOMRHLMJM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=C(C2=CC=CC=C2S1)Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11Cl2NS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.